Cas no 2366994-59-2 (4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 2366994-59-2
• MF: C₈H₇F₃N₂
• MW: 188.149791955948
• CID: 5213779
• Update Time: 2025-07-23

4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C8H7F3N2/c9-8(10,11)6-2-4-13-7-5(6)1-3-12-7/h2,4H,1,3H2,(H,12,13)
• InChI Key： MZFCAYGURCQLEW-UHFFFAOYSA-N
• SMILES： C12NCCC1=C(C(F)(F)F)C=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine

Introduction to 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine (CAS No. 2366994-59-2)

4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 2366994-59-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine consists of a fused ring system comprising a pyrrole ring and a pyridine ring. This bicyclic architecture is known to exhibit favorable interactions with biological targets, including enzymes and receptors. The trifluoromethyl substituent not only influences the electronic properties of the molecule but also contributes to its metabolic stability and binding affinity. These characteristics make it an attractive moiety for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various diseases, particularly in oncology and neurology. 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine has been investigated for its potential role in modulating pathways associated with these diseases. Preliminary studies suggest that this compound may interact with specific proteins involved in cell signaling and proliferation. The trifluoromethyl group's ability to enhance lipophilicity and metabolic stability further supports its candidacy as a lead compound for drug development.

One of the most compelling aspects of 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine is its structural versatility. Researchers have explored various derivatives of this compound to optimize its pharmacokinetic and pharmacodynamic properties. By modifying other functional groups or introducing additional substituents, scientists aim to enhance its bioavailability and target specificity. Such modifications are crucial for developing compounds that can effectively reach their intended biological targets while minimizing off-target effects.

The synthesis of 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the complex fused ring system. These synthetic approaches not only highlight the compound's structural complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

From a computational chemistry perspective, 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and potential binding modes with proteins. These studies are essential for guiding experimental efforts and rationalizing the design of more potent derivatives. The integration of computational methods with experimental data has become increasingly important in modern drug discovery pipelines.

Recent advancements in high-throughput screening (HTS) technologies have facilitated the rapid identification of compounds with promising biological activity. 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine has been screened against various disease-relevant targets using HTS platforms. Initial results indicate that this compound exhibits inhibitory activity against certain enzymes implicated in cancer progression. Further validation studies are underway to confirm these findings and explore potential therapeutic applications.

The role of trifluoromethyl groups in medicinal chemistry cannot be overstated. These groups are known to improve the binding affinity of small molecules to their targets by enhancing hydrophobic interactions and metabolic stability. In the case of 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine, the trifluoromethyl moiety is strategically positioned to interact favorably with biological targets while maintaining overall structural integrity. This positional advantage contributes to the compound's potential as a lead molecule for drug development.

Future directions in the study of 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine include exploring its mechanism of action and evaluating its safety profile in preclinical models. Detailed pharmacological studies will help elucidate how this compound modulates biological pathways and whether it exhibits any toxicological concerns. Additionally, investigating its potential interactions with other therapeutic agents may uncover synergistic effects that could enhance treatment outcomes.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of biologically active compounds like 4-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine (CAS No. 2366994-59-2). As research continues to uncover new therapeutic targets and mechanisms, compounds with unique structural features such as this one will play a pivotal role in addressing unmet medical needs. The continued exploration of pyrrolopyridine derivatives holds promise for delivering innovative treatments across various therapeutic areas.